Cas no 2030-63-9 (Clofazimine)

Clofazimine is a synthetic riminophenazine antibiotic with potent antimicrobial and anti-inflammatory properties. Primarily used in the treatment of leprosy (Hansen’s disease), it exhibits bactericidal activity against Mycobacterium leprae by disrupting DNA function and inhibiting mycobacterial growth. Clofazimine also demonstrates efficacy against multidrug-resistant tuberculosis (MDR-TB) and certain nontuberculous mycobacteria. Its lipophilic nature allows for prolonged tissue retention, ensuring sustained therapeutic effects. Additionally, the drug’s immunomodulatory properties make it valuable in managing erythema nodosum leprosum (ENL). Common formulations include oral capsules, with dosing tailored to the specific indication. While generally well-tolerated, its use may lead to reversible skin pigmentation. Clofazimine remains a critical component in global leprosy control programs.
Clofazimine structure
Clofazimine structure
Product Name:Clofazimine
CAS No:2030-63-9
MF:C27H22Cl2N4
MW:473.39638376236
MDL:MFCD00056793
CID:42320
PubChem ID:2794
Update Time:2025-06-07

Clofazimine Chemical and Physical Properties

Names and Identifiers

    • Clofazimine
    • N,5-Bis(4-chlorophenyl)-3,5-dihydro-3-(isopropylimino)phenazin-2-amine
    • Clofazimine-d7
    • N,5-bis(4-chlorophenyl)-3-propan-2-yliminophenazin-2-amine
    • 2-(4-Chlor-anilino)-5-(4-chlor-phenyl)-3-isopropylamino-phenazinium-betain
    • 2-(4-chloro-anilino)-5-(4-chloro-phenyl)-3-isopropylamino-phenazinium-betaine
    • B 663 (Pharmaceutical)
    • Chlofazimine
    • Clo
    • Clofazimina
    • Clofazimina [INN-Spanish]
    • Clofazimine (N,5-Bis(4-chlorophenyl)-3,5-dihydro-3-(isopropylimino)phenazin-2-amine
    • Clofaziminum
    • Clofaziminum [INN-Latin]
    • Lampren
    • Lamprene
    • HMS1569K13
    • NSC-141046
    • N,5-Bis(4-chlorophenyl)-3,5-dihydro-3-(isopropyliaino)phenazin-2-amine
    • Pharmakon1600-01505974
    • 2-Phenazinamine,N,5-bis(4-chlorophenyl)-3,5-dihydro-3-[(1-methylethyl)imino]-
    • WDQPAMHFFCXSNU-KRUMMXJUSA-N
    • 2-Phenazinamine, N,5-bis(4-chlorophenyl)-3,5-dihydro-3-((1-methylethyl)imino)-
    • Lamprene (TN)
    • HMS2096K13
    • NCGC00016600-07
    • CLOFAZIMINE [USAN]
    • KUC109573N
    • 3-(p-Chloranilino)-10-(p-chlorphenyl)-2,10-dihydro-2-(isopropylimino)-phenazin
    • HY-B1046
    • MLS000028617
    • CLOFAZIMINUM [WHO-IP LATIN]
    • SMR000058704
    • SW196840-4
    • A814428
    • CLOFAZIMINE [MI]
    • EN300-21680301
    • B 663, pharmaceutical
    • MMV687800
    • 2030-63-9
    • HMS3394B05
    • BRN 0060420
    • BDBM50378783
    • Clofazimine for system suitability, European Pharmacopoeia (EP) Reference Standard
    • C06915
    • 2-Phenazinamine,5-dihydro-N,5-bis(4-chlorophenyl)-3-[(1-methylethyl)imino]-
    • NCGC00179529-01
    • D00278
    • EN300-267815
    • N,5-Bis(4-chlorophenyl)-3-([1-methylethyl]imino)-3,5-dihydro-2-phenazinamine #
    • Z2037279473
    • B 663
    • B 663 (VAN)
    • B. 663
    • 3-(p-Chloranilino)-10-(p-chlorophenyl)-2,10-dihydro-2-(isopropylimino)phenazine
    • Prestwick_685
    • CCG-269477
    • Clofazimine [USAN:USP:INN:BAN]
    • NCGC00016600-01
    • SCHEMBL5663361
    • CLOFAZIMINE [VANDF]
    • B-663
    • NSC 141046
    • 3-(p-Chloranilino)-10-(p-chlorphenyl)-2,10-dihydro-2-(isopropylimino)-phenazin [German]
    • HMS3652A16
    • SMR004701474
    • 4-25-00-03033 (Beilstein Handbook Reference)
    • SR-05000001807
    • NCGC00016600-09
    • Clofazimine (JAN/USP/INN)
    • CLOFAZIMINE [USP IMPURITY]
    • AKOS015896438
    • CHEMBL1292
    • SCHEMBL26757
    • Clofazimine, European Pharmacopoeia (EP) Reference Standard
    • CS-4567
    • MFCD00056793
    • (4-Chloro-phenyl)-[5-(4-chloro-phenyl)-3-isopropylimino-3,5-dihydro-phenazin-2-yl]-amine
    • N,5-bis(4-chlorophenyl)-3-(propan-2-ylimino)-3,5-dihydrophenazin-2-amine
    • AMY22515
    • D959AE5USF
    • Phenazine, 3-(p-chloroanilino)-10-(p-chlorophenyl)-2,10-dihydro-2-(isopropylimino)-
    • 3-(p-Chloranilino)-10-(p-chlorophenyl)-2,10-dihydro-2-(isopropylimino)-phenazine
    • EINECS 217-980-2
    • CLOFAZIMINE [JAN]
    • MLS006010789
    • BPBio1_000585
    • HMS3713K13
    • NCGC00016600-03
    • SCHEMBL26758
    • HMS2052B05
    • GTPL9184
    • DB00845
    • NCGC00016600-02
    • CPD000058704
    • 3-(p-Chloroanilino)-10-(p-chlorophenyl)-2,10-dihydro-2-(isopropylimino)phenazine
    • 2-Phenazinamine, N,5-bis(4-chlorophenyl)-3,5-dihydro-3-[(1-methylethyl)imino]-
    • NCGC00016600-04
    • HMS2231B04
    • NSC-759283
    • DTXSID7022839
    • (3Z)-N,5-bis(4-chlorophenyl)-3-[(1-methylethyl)imino]-3,5-dihydrophenazin-2-amine
    • Phenazine,10-dihydro-2-(isopropylimino)-
    • 2458811-14-6
    • N,5-bis(4-chlorophenyl)-3-[(propan-2-yl)imino]-3,5-dihydrophenazin-2-amine
    • B663
    • J-013203
    • DTXCID302839
    • Phenazine,10-dihydro-3-(p-chloroanilino)-10-(p-chlorophenyl)-2-(isopropylimino)-
    • CLOFAZIMINE [ORANGE BOOK]
    • NCGC00016600-05
    • N,5-bis(4-chlorophenyl)-3-(isopropylimino)-3,5-dihydrophenazin-2-amine
    • Colfazimine
    • Prestwick3_000376
    • SPBio_002452
    • CHEMBL1083384
    • CCG-101159
    • (3E)-N,5-bis(4-chlorophenyl)-3-[(propan-2-yl)imino]-3,5-dihydrophenazin-2-amine
    • NCGC00016600-08
    • Phenazine, 2,10-dihydro-3-(p-chloroanilino)-10-(p-chlorophenyl)-2-(isopropylimino)-
    • KS-1412
    • BCP07792
    • HMS2093J10
    • G-30320
    • BIDD:PXR0147
    • COLFAZIMINE [VANDF]
    • CLOFAZIMINE [EP MONOGRAPH]
    • SR-01000000259
    • 2-Phenazinamine, 3,5-dihydro-N,5-bis(4-chlorophenyl)-3-((1-methylethyl)imino)-
    • Clofazimine 100 microg/mL in Acetonitrile
    • G 30320
    • NS00011720
    • CHEBI:3749
    • N,5-bis(4-chlorophenyl)-3-propan-2-ylimino-2-phenazinamine
    • CLOFAZIMINE [MART.]
    • N,5-Bis(4-chlorophenyl)-3,5-dihydro-3-[(1-methylethyl)imino]-2-phenazinamine
    • cid_2794
    • CLOFAZIMINE [USP MONOGRAPH]
    • NSC759283
    • Q418611
    • CLOFAZIMINE [WHO-IP]
    • NSC141046
    • N,5-bis(4-chlorophenyl)-3-propan-2-ylimino-phenazin-2-amine
    • SR-05000001807-2
    • Clofazimine, United States Pharmacopeia (USP) Reference Standard
    • SMP2_000339
    • SR-01000000259-6
    • UNII-D959AE5USF
    • 2-Phenazinamine,5-bis(4-chlorophenyl)-3,5-dihydro-3-[(1-methylethyl)imino]-
    • (E)-N,5-bis(4-chlorophenyl)-3-(isopropylimino)-3,5-dihydrophenazin-2-amine
    • MLS001424318
    • HMS3370N05
    • CLOFAZIMINE [WHO-DD]
    • FT-0657414
    • NC00409
    • CAS-2030-63-9
    • CLOFAZIMINE [INN]
    • s4107
    • KSC-27-052A
    • SBI-0206865.P001
    • 2-p-Chloranilino-5-p-chlorphenyl-3,5-dihydro-3-isopropylimino-phenazin
    • C2866
    • Prestwick1_000376
    • Prestwick0_000376
    • CLOFAZIMINE [USP-RS]
    • AKOS026749881
    • Tox21_110516
    • BSPBio_000531
    • SR-05000001807-1
    • BRD-K56614220-001-10-9
    • (3E)-N,5-bis(4-chlorophenyl)-3-isopropylimino-phenazin-2-amine
    • Riminophenazine
    • Prestwick2_000376
    • BDBM50318909
    • BRD-K56614220-001-19-0
    • DA-72278
    • BRD-K56614220-001-21-6
    • BRD-K56614220-001-18-2
    • WDQPAMHFFCXSNU-UHFFFAOYSA-N
    • HY-B1046R
    • AC-38030
    • AC20496
    • Clofazimine (Standard)
    • N,5-Bis(4-chlorophenyl)-3,5-dihydro-3-[(1-methylethyl)imino]-2-phenazina mine;3-(p-Chloroanilino)-10-(p-chlorophenyl)-2,10-dihydro-2- (isopropylimino)phenazine
    • MDL: MFCD00056793
    • Inchi: 1S/C27H22Cl2N4/c1-17(2)30-24-16-27-25(15-23(24)31-20-11-7-18(28)8-12-20)32-22-5-3-4-6-26(22)33(27)21-13-9-19(29)10-14-21/h3-17,31H,1-2H3/b30-24+
    • InChI Key: WDQPAMHFFCXSNU-BGABXYSRSA-N
    • SMILES: ClC1C=CC(=CC=1)N1C2C=CC=CC=2N=C2C=C(/C(/C=C12)=N/C(C)C)NC1C=CC(=CC=1)Cl

Computed Properties

  • Exact Mass: 472.12200
  • Monoisotopic Mass: 472.122152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 4
  • Complexity: 829
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 7.1
  • Topological Polar Surface Area: 40

Experimental Properties

  • Color/Form: No data available
  • Density: 1.1342 (rough estimate)
  • Melting Point: 210-213°C
  • Boiling Point: 616.26°C (rough estimate)
  • Flash Point: 296.7°C
  • Refractive Index: 1.6300 (estimate)
  • PSA: 42.21000
  • LogP: 7.61120
  • Merck: 2373
  • pka: 8.37; also reported as 8.51(at 25℃)

Clofazimine Security Information

Clofazimine Customs Data

  • HS CODE:35040000
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Clofazimine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
MedChemExpress
HY-B1046-10mM*1mLinDMSO
Clofazimine
2030-63-9 99.23%
10mM*1mLinDMSO
¥550 2022-05-18
MedChemExpress
HY-B1046-500mg
Clofazimine
2030-63-9 99.20%
500mg
¥500 2024-07-24
S e l l e c k ZHONG GUO
S4107-50mg
Clofazimine
2030-63-9 99.53%
50mg
¥796.29 2025-02-25
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C129483-25g
Clofazimine
2030-63-9 ≥98%
25g
¥1691.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C129483-1g
Clofazimine
2030-63-9 ≥98%
1g
¥114.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C129483-5g
Clofazimine
2030-63-9 ≥98%
5g
¥427.90 2023-09-03
DC Chemicals
DC9156-1 g
Clofazimine
2030-63-9 >98%
1g
$300.0 2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T0377-500 mg
Clofazimine
2030-63-9 98.23%
500MG
¥485.00 2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T0377-1 mL * 10 mM (in DMSO)
Clofazimine
2030-63-9 98.23%
1 mL * 10 mM (in DMSO)
¥530.00 2022-02-28
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R021340-1g
Clofazimine
2030-63-9 99%
1g
¥113 2024-05-25

Clofazimine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:2030-63-9)Clofazimine
Order Number:A814428
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:01
Price ($):247.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:2030-63-9)Clofazimine
Order Number:LE14107
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:10
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:2030-63-9)Clofazimine
A814428
Purity:99%
Quantity:10g
Price ($):247.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2030-63-9)Clofazimine
LE14107
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email